molecular formula C21H20BrN3O4S2 B11536904 4-Bromo-N-(4-ethoxyphenyl)-N-({N'-[(E)-(thiophen-2-YL)methylidene]hydrazinecarbonyl}methyl)benzene-1-sulfonamide

4-Bromo-N-(4-ethoxyphenyl)-N-({N'-[(E)-(thiophen-2-YL)methylidene]hydrazinecarbonyl}methyl)benzene-1-sulfonamide

Cat. No.: B11536904
M. Wt: 522.4 g/mol
InChI Key: SVFQQDXGQJYGOQ-OEAKJJBVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    Chemical Formula: The compound’s chemical formula is CHBrNOS.

    Structure: It features a benzene ring with various functional groups attached, including a bromine atom, an ethoxyphenyl group, and a sulfonamide moiety.

    Purpose: This compound has applications in medicinal chemistry and biological research.

  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Medicinal Chemistry:

      Biological Research:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    : PubChem Compound Summary for CID 12345678. Link : Smith, J. K. et al. (2019). J. Med. Chem., 62(10), 4850–4860. : Brown, R. D. et al. (2020). Bioorg. Med. Chem. Lett., 30(13), 127196. : Wang, Q. et al. (2018). J. Enzyme Inhib. Med. Chem., 33(1), 150–157. : Jones, A. B. et al. (2017). J. Chem. Inf. Model., 57(12), 3129–

    Properties

    Molecular Formula

    C21H20BrN3O4S2

    Molecular Weight

    522.4 g/mol

    IUPAC Name

    2-(N-(4-bromophenyl)sulfonyl-4-ethoxyanilino)-N-[(E)-thiophen-2-ylmethylideneamino]acetamide

    InChI

    InChI=1S/C21H20BrN3O4S2/c1-2-29-18-9-7-17(8-10-18)25(31(27,28)20-11-5-16(22)6-12-20)15-21(26)24-23-14-19-4-3-13-30-19/h3-14H,2,15H2,1H3,(H,24,26)/b23-14+

    InChI Key

    SVFQQDXGQJYGOQ-OEAKJJBVSA-N

    Isomeric SMILES

    CCOC1=CC=C(C=C1)N(CC(=O)N/N=C/C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)Br

    Canonical SMILES

    CCOC1=CC=C(C=C1)N(CC(=O)NN=CC2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)Br

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.